Cas no 1566876-63-8 (2-methanesulfonyl-2-methylpropane-1-sulfonyl chloride)

• Product Name: 2-methanesulfonyl-2-methylpropane-1-sulfonyl chloride
• CAS No: 1566876-63-8
• MF: C₅H₁₁ClO₄S₂
• MW: 234.721438646317
• CID: 4606632
• PubChem ID: 112551993
• Update Time: 2025-06-13

2-methanesulfonyl-2-methylpropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-methanesulfonyl-2-methylpropane-1-sulfonyl chloride

• Inchi： 1S/C5H11ClO4S2/c1-5(2,11(3,7)8)4-12(6,9)10/h4H2,1-3H3
• InChI Key： KVWTUQXTMNLYKZ-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)C(C)(S(C)(=O)=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 2-methanesulfonyl-2-methylpropane-1-sulfonyl chloride

Comprehensive Overview of 2-Methanesulfonyl-2-Methylpropane-1-Sulfonyl Chloride (CAS No. 1566876-63-8)

2-Methanesulfonyl-2-methylpropane-1-sulfonyl chloride (CAS No. 1566876-63-8) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical intermediates. This compound, characterized by its unique sulfonyl functional groups, has garnered attention for its role in constructing complex molecular architectures. Researchers and industries value its reactivity, particularly in nucleophilic substitution reactions and as a precursor for sulfonamide-based compounds.

The growing demand for high-purity sulfonyl chlorides in drug discovery and material science has positioned 2-methanesulfonyl-2-methylpropane-1-sulfonyl chloride as a compound of interest. Its molecular structure, featuring both methanesulfonyl and methylpropane moieties, offers versatility in synthetic pathways. Recent studies highlight its utility in peptide coupling and polymer modification, aligning with trends in green chemistry and sustainable synthesis.

From an analytical perspective, CAS No. 1566876-63-8 exhibits stability under controlled conditions, making it suitable for large-scale industrial processes. Its compatibility with photocatalysis and flow chemistry techniques addresses modern challenges in reaction efficiency and waste reduction. These attributes resonate with current searches for "eco-friendly sulfonation agents" and "scalable synthetic methods."

In pharmaceutical contexts, this compound’s role in producing biologically active sulfonamides connects to trending topics like targeted drug delivery and antibiotic resistance. Its structural features enable precise modifications, answering frequent queries about "tailored sulfonylating reagents" and "C-H functionalization strategies." Analytical techniques such as HPLC and NMR are critical for verifying its purity, a common concern among purchasers.

The compound’s nomenclature—2-methanesulfonyl-2-methylpropane-1-sulfonyl chloride—reflects its IUPAC compliance, a detail often searched by organic chemists validating synthetic protocols. Its CAS registry number (1566876-63-8) ensures unambiguous identification in regulatory and safety documentation, addressing compliance-related searches in chemical databases.

Emerging applications in agrochemicals and electronic materials further expand its relevance. For instance, its derivatives show promise in crop protection formulations, coinciding with searches for "novel pesticide intermediates." Similarly, its potential in conductive polymers aligns with interest in "flexible electronics materials."

Handling and storage recommendations for 1566876-63-8 emphasize inert atmospheres and moisture-free environments, topics frequently explored in chemical handling forums. Suppliers often highlight its batch-to-batch consistency, responding to commercial demands for reliable bulk chemicals.

In summary, 2-methanesulfonyl-2-methylpropane-1-sulfonyl chloride bridges academic research and industrial innovation. Its multifaceted utility—from medicinal chemistry to advanced materials—ensures sustained relevance in scientific literature and patent filings, making it a compound worthy of deeper exploration.